Ethyl acetate-1-13C
Overview
Description
Ethyl acetate-1-13C (EA-1-13C) is a stable isotope of ethyl acetate, which is an ester of ethanol and acetic acid. It is widely used in scientific research applications in order to study the biochemical and physiological effects of ethyl acetate. EA-1-13C is also used in laboratory experiments to study the mechanism of action of this compound.
Scientific Research Applications
MRI Visualization and Disease Detection
13C-hyperpolarized carboxylates like pyruvate and acetate are emerging as molecular contrast agents in MRI for visualizing various diseases, including cancer. Studies have systematically examined the 1H and 13C parahydrogen-induced polarization of acetate and pyruvate esters with ethyl and other alcoholic moieties. These hyperpolarized solutions have demonstrated potential for in vitro and possibly in vivo biomedical studies, presenting new avenues for disease diagnosis and research (Salnikov et al., 2019).
Enhanced Hyperpolarization Techniques
Research has focused on enhancing the production of 13C-hyperpolarized ethyl acetate through heterogeneous catalysis. These advancements, even at natural 13C isotope abundance, demonstrate potential improvements in hyperpolarization techniques, crucial for further medical and scientific applications (Kovtunov et al., 2016).
Chemical Stability and Ionic Liquid Behavior
The chemical stability of 1-Ethyl-3-methyl-imidazolium acetate in the presence of polar glass plates has been investigated. This study provides insights into the chemical reactions and ion diffusivity in confined spaces, which is significant for applications in electrochemistry and material sciences (Filippov et al., 2019).
Molecular Mobility in Ionic Liquids
The molecular mobility of counterions in 1-ethyl-3-methylimidazolium acetate has been examined through NMR relaxation, offering valuable data for the understanding of ionic liquids' dynamic properties. This can aid in the development of novel materials and solvents (Matveev et al., 2013).
Application in Material Science
Studies have demonstrated the synthesis and crystallization of certain metal acetate structures using ethyl acetate, highlighting its role in novel material synthesis and chemical transformation processes (Mensinger et al., 2009).
Adsorption Studies for Environmental Applications
Ethyl acetate has been studied for its adsorption characteristics with molecular sieves, which is critical for environmental applications such as air purification and solvent recovery (Manjare & Ghoshal, 2006).
Properties
IUPAC Name |
ethyl acetate |
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InChI |
InChI=1S/C4H8O2/c1-3-6-4(2)5/h3H2,1-2H3/i4+1 |
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InChI Key |
XEKOWRVHYACXOJ-AZXPZELESA-N |
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Canonical SMILES |
CCOC(=O)C |
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Isomeric SMILES |
CCO[13C](=O)C |
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Molecular Formula |
C4H8O2 |
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DSSTOX Substance ID |
DTXSID80480447 |
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| Record name | Ethyl acetate-1-13C | |
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Molecular Weight |
89.10 g/mol |
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CAS No. |
3424-59-7 |
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| Record name | Ethyl acetate-1-13C | |
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| Record name | Ethyl acetate-1-13C | |
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